2,6-Diethyl-4-[2-(trimethylsilyl)ethyl]phenol

• CAS No.: 139645-82-2
• Molecular Formula: C15H26OSi
• Molecular Weight: 250.45 g/mol
• IUPAC Name: 2,6-diethyl-4-(2-trimethylsilylethyl)phenol
• InChI: InChI=1S/C15H26OSi/c1-6-13-10-12(8-9-17(3,4)5)11-14(7-2)15(13)16/h10-11,16H,6-9H2,1-5H3
• InChI Key: DNPZHPJIWPFTJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1O)CC)CC[Si](C)(C)C

Description

2,6-Diethyl-4-[2-(trimethylsilyl)ethyl]phenol is a useful research compound. Its molecular formula is C15H26OSi and its molecular weight is 250.45 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mix magnesium turnings (240 mg, 10 mmol) and anhydrous ethyl ether under an inert atmosphere. Add a solution of chloromethyltrimethylsilane (1.9 g, 10 mmol) in anhydrous ethyl ether. Stir until the magnesium metal dissolves. Add a solution of 4-bromomethyl-2,6-diethylphenol (2.43 g, 10 mmol) in anhydrous ethyl ether and reflux the mixture until the reaction is complete. Pour onto a mixture of ice/hydrochloric acid and separate the layers. Wash the ethereal layer with water, dry (MgSO4) and evaporate to give the title compound which is purified by silica gel chromatography.